Formulators of one-component epoxy systems often face trade-offs between pot life and cure speed. Substituted ureas like TDI-urea or Diuron compromise shelf stability or halogen compliance. MDI-urea (CAS 10097-09-3) is a halogen-free latent accelerator that solves these issues. • 56-week shelf stability at ambient conditions, no cold storage needed. • Cures DICY epoxy in
Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl-, commonly referred to as MDI-urea or by trade names such as Omicure U-52 and Dyhard UR500, is a latent accelerator for dicyandiamide (DICY) cured epoxy resins [1]. In industrial procurement, this compound is prioritized for its quantifiable ability to balance rapid thermal activation (curing in under 5 minutes at temperatures ≥150°C) with prolonged room-temperature shelf stability in one-component (1K) formulations [2]. Unlike legacy chlorinated accelerators, MDI-urea is entirely halogen-free, making it a required raw material for modern electronics, aerospace prepregs, and structural adhesives where environmental compliance and extended pot-life are mandatory [3].
Supports one-component DICY/epoxy formulations requiring >6 months ambient storage stability without refrigeration
Lowers DICY cure onset temperature; enables moderate-temperature cycles while preserving extended latency
Isomer-grade variants offer reported higher latency and cure consistency vs. technical-grade mixtures
Substituting MDI-urea with other common substituted ureas fundamentally alters either the shelf life, thermal performance, or regulatory compliance of the final epoxy system [1]. For instance, replacing it with TDI-urea (e.g., Omicure U-24) or Fenuron (Omicure U-405) accelerates room-temperature viscosity buildup, reducing the formulation's shelf life from over a year to mere weeks, which necessitates cold-chain logistics [2]. Conversely, utilizing Diuron (Omicure U-210) introduces structural chlorine into the matrix, which disqualifies the formulation from halogen-free printed circuit board (PCB) manufacturing and eco-certified automotive applications [3].
Toluene bis(dimethylurea) accelerators may reduce room-temperature shelf life by approximately 60% compared to methylene-bridged bis-urea structure.
Mixed-isomer grades can shift latency and cure speed; isomer purity directly influences reactivity-latency balance.
Lower-melting urea accelerators risk partial dissolution during warm storage or compounding, potentially compromising formulation latency.
In standard DGEBA/DICY epoxy formulations, the choice of urea accelerator dictates the pot life. When comparing MDI-urea to TDI-urea (2,4-Toluene bis dimethyl urea), MDI-urea demonstrates extended latency. Testing shows that formulations using MDI-urea take 56 weeks to double in viscosity at 25°C, whereas TDI-urea formulations double in just 10 weeks under identical conditions [1].
| Evidence Dimension | Time to double viscosity at 25°C |
| Target Compound Data | 56 weeks (MDI-urea / Omicure U-52) |
| Comparator Or Baseline | 10 weeks (TDI-urea / Omicure U-24) |
| Quantified Difference | 5.6x longer room-temperature shelf life |
| Conditions | 3 phr substituted urea with 8 phr DICY in DGEBA resin (EEW=190) |
A 5.6x extension in shelf life eliminates the need for strict cold-chain storage and handling in the procurement and supply chain of 1K adhesives.
DGEBA/DICY at 23°C; viscosity-doubling endpoint
While highly reactive accelerators like Fenuron (1,1-dimethyl-3-phenylurea) offer fast cure times, they lower the thermal stability of the cured resin. MDI-urea maintains a high crosslinking density, yielding a glass transition temperature (Tg) of 127°C, compared to 118°C for Fenuron-accelerated systems [1]. This allows MDI-urea to match the high Tg of TDI-urea without suffering from TDI-urea's reduced latency [2].
| Evidence Dimension | Glass Transition Temperature (Tg) |
| Target Compound Data | 127°C (MDI-urea / Omicure U-52) |
| Comparator Or Baseline | 118°C (Fenuron / Omicure U-405) |
| Quantified Difference | 9°C higher Tg |
| Conditions | Cured at 120°C; DSC scan at 20°C/minute to 275°C (DGEBA/DICY system) |
Higher Tg is critical for aerospace and automotive structural adhesives that must maintain mechanical integrity at elevated operating temperatures.
5 phr in DGEBA/DICY, isothermal 100°C
Legacy accelerators such as Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea) are widely used for their latency but contain covalently bound chlorine [1]. MDI-urea provides equivalent latency and acceleration profiles while being 100% halogen-free [2]. This chemical differentiation is a strict pass/fail criterion for modern electronics procurement.
| Evidence Dimension | Structural Halogen Content |
| Target Compound Data | 0% Halogen (MDI-urea) |
| Comparator Or Baseline | Contains structural chlorine (Diuron / Omicure U-210) |
| Quantified Difference | Complete elimination of halogens |
| Conditions | Molecular structure analysis for IEC 61249-2-21 compliance |
Procurement teams must select MDI-urea over Diuron to meet global halogen-free mandates in consumer electronics and PCB manufacturing.
Standard determination; commercial isomer-grade material
Across urea classes; 95% cure at 120°C by DSC
Cross-study comparable; cycloaliphatic urea and polyamine did not show same flexibility
DGEBA/DICY formulation context; source data limited
Because MDI-urea contains no structural halogens, it is the accelerator of choice for DICY-cured epoxy laminates used in modern consumer electronics. It allows manufacturers to meet strict IEC halogen-free standards while maintaining the high Tg (127°C) required for lead-free soldering processes [1].
The 56-week latency of MDI-urea at room temperature makes it highly suitable for manufacturing one-component prepregs and film adhesives. This extended shelf life reduces the logistical burden and scrap rates associated with materials that otherwise require continuous sub-zero storage [2].
In automated automotive assembly, adhesives must remain stable in dispensing equipment but cure rapidly once in the e-coat oven. MDI-urea provides the necessary latency on the factory floor while achieving full cure in under 5 minutes at temperatures above 150°C, ensuring continuous throughput [3].
Environmental Hazard